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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621

An In-depth Technical Guide to tert-Butyl 6-chloronicotinate: Safety, Handling, and
Experimental Protocols

This technical guide provides comprehensive safety data, handling procedures, and
experimental protocols for tert-Butyl 6-chloronicotinate (CAS No: 115309-57-4). The
information is intended for researchers, scientists, and professionals in drug development to
ensure the safe and effective use of this compound.

Chemical Identification and Properties

tert-Butyl 6-chloronicotinate is a solid chemical compound used in industrial and scientific
research.[1]

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 115309-57-4 [2]
Molecular Formula C10H12CINO2 [2]
Molecular Weight 213.66 g/mol [2]
tert-butyl 6-chloropyridine-3-
Synonyms carboxylate, 6-Chloronicotinic [1]
acid tert-butyl ester
Appearance White to off-white solid [3]
Melting Point 53-54 °C [3]
N _ 270.7 £ 20.0 °C at 760 mmHg
Boiling Point ) [3]
(Predicted)
Density 1.173 + 0.06 g/cm? (Predicted) [3]
Purity 97%

Hazard Identification and Safety

The compound is classified as harmful and an irritant. The GHS classification indicates it is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[4]

Table 2: GHS Hazard Classification
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Pictogram

Signal Word

Hazard Class Hazard Statements

GHSO07 (Exclamation
Mark)

Warning

H302: Harmful if

swallowed[4]

Acute toxicity, Oral

(Category 4)

Skin irritation

(Category 2)

H315: Causes skin

irritation[4]

Eye irritation
(Category 2A)

H319: Causes serious

eye irritation[4]

Specific target organ
toxicity — single
exposure (Category
3), Respiratory tract
irritation

H335: May cause

respiratory irritation[4]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risk. This includes using appropriate

personal protective equipment (PPE) and adhering to storage guidelines.

Personal Protective Equipment (PPE)

Personnel must wear suitable protective clothing and equipment to prevent exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Required Equipment

Specifications and
Guidelines

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[1]

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1][5]

Gloves must be inspected for
integrity before use.[1][5] Wash
and dry hands after handling.

[1]

Body Protection

Fire/flame resistant and
impervious clothing; laboratory
coat.[1][5]

To be worn for all procedures
to protect against splashes

and spills.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood.[1][6]

If exposure limits are exceeded
or irritation occurs, a full-face

respirator should be used.[1]

Handling and Storage Conditions

Safe laboratory practices should always be followed.

o Handling: Handle in a well-ventilated place.[1] Avoid contact with skin and eyes and prevent

the formation of dust and aerosols.[1] Use non-sparking tools and take measures to prevent

fire caused by electrostatic discharge.[1][7]

o Storage: Store in a tightly closed container under an inert atmosphere (nitrogen or Argon) at

2-8°C.[3][8] Keep in a dry, cool, and well-ventilated place.[6]
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Preparation

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling
4

Handle in Ventilated Area
(Fume Hood)

Avoid Dust Formation &
Contact with Skin/Eyes

Storage & Disposal

Store in Tightly Sealed Container
(2-8°C, Inert Atmosphere)

Dispose of Waste per

Regulations
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Exposure Event Occurs

/
P ol W

Inhalation Skin Contact Eye Contact Ingestion

7 \

Immediate Action

N

Move to Fresh Air

N

Rinse Mouth with Water

Remove Clothing Rinse Eyes for 15 min
Wash with Soap & Water Remove Contacts

if symptoms persist \if irritation occurs

Seek Medical Attention
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Reactants & Solvent

6-Chloronicotinic Acid DMAP (catalyst) THF (solvent)

1. Dissolve reactants in THF Di-tert-butyl dicarbonate

3. Add di-tert-butyl dicarbonat@

@ue reflux foD

Product:
tert-Butyl 6-chloronicotinate

2. Reflux for 3 hours

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tert-Butyl 6-chloronicotinate safety data sheet and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169621#tert-butyl-6-chloronicotinate-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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